BAY-6096

• Molecular Formula: C21H23ClN6O2
• Molecular Weight: 426.9 g/mol
• SMILES: CC1=C(C(=NO1)C)C2=CN=C3N2C=CC(=C3)C(=O)NCC[N+]4=CC=C(C=C4)NC.[Cl-]
• InChI: InChI=1S/C21H22N6O2.ClH/c1-14-20(15(2)29-25-14)18-13-24-19-12-16(4-10-27(18)19)21(28)23-7-11-26-8-5-17(22-3)6-9-26;/h4-6,8-10,12-13H,7,11H2,1-3H3,(H,23,28);1H
• InChIKey: HVVLGXULBVAFRZ-UHFFFAOYSA-N

Researchers studying α2B adrenergic receptor function face unreliable data from non-selective antagonists with poor aqueous solubility. BAY-6096 solves both challenges as a definitive chemical probe. • IC50 14 nM with 725-fold selectivity over α2A - eliminates confounding off-target effects seen with Yohimbine or Atipamezole • >90 mg/mL aqueous solubility enables DMSO-free biophysical assays (SPR, ITC) and reliable IV administration • Validated in vivo: dose-dependently reduces α2B agonist-induced vasoconstriction in rats Supplied ≥98% pure as white to off-white solid with full analytical documentation. Global shipping from stocked inventory.

BAY-6096 – Potent and Selective α2B Antagonist

BAY-6096 (CAS 2313483-41-7) is a chemical probe and an adrenergic α2B receptor antagonist derived from the imidazo[1,2-a]pyridine class, developed by Bayer AG [1]. It was optimized via a medicinal chemistry campaign starting from a high-throughput screening (HTS) hit to specifically address the poor selectivity and low aqueous solubility of the initial lead compound [1]. The molecule's design features a permanently charged pyridinium moiety, which confers exceptionally high water solubility, enabling reliable formulation for both in vitro and in vivo studies [1].

Selectivity

α2B-selective antagonist probe for pathway studies

Solubility

High aqueous solubility supports solvent-free formulation

Format

Chemical probe for in vitro and in vivo pharmacology

• [1] Meibom D, et al. BAY-6096: A Potent, Selective, and Highly Water-Soluble Adrenergic α2B Antagonist. J Med Chem. 2023;66(7):4659-4670. View Source

Why Generic Substitution Fails

Substituting BAY-6096 with a generic, structurally related analog is not a viable strategy for obtaining reliable α2B-mediated pharmacological results. A direct comparison with the initial HTS hit demonstrates that simple analogs often lack sufficient α2B selectivity and possess poor aqueous solubility, leading to inconsistent in vitro and in vivo data [1]. Furthermore, broad-spectrum α2-antagonists like Yohimbine or Atipamezole have markedly different selectivity profiles, making them unsuitable for dissecting the specific physiological role of the α2B receptor [2]. The following quantitative evidence proves why BAY-6096 is the definitive tool for α2B research, differentiating it from both its direct precursor and other less-selective in-class compounds.

• ! Structural analogs: may lack required α2B selectivity and solubility, altering assay response.
• ! Broad-spectrum α2-antagonists (e.g., Yohimbine): isoform profiles differ, complicating α2B-specific interpretation.

• [1] Meibom D, et al. BAY-6096: A Potent, Selective, and Highly Water-Soluble Adrenergic α2B Antagonist. J Med Chem. 2023;66(7):4659-4670. View Source
• [2] Jabir NR, et al. A literature perspective on the pharmacological applications of yohimbine. Ann Med. 2022;54(1):2867-2882. View Source

Evidence Guide

α2B Selectivity vs. HTS Hit

The development of BAY-6096 was driven by the need to overcome the limited α2A selectivity and low solubility of an initial HTS hit. The HTS hit compound demonstrated inadequate selectivity over the α2A receptor, whereas BAY-6096 was engineered to have a highly selective profile [1]. This optimization is crucial for experiments where off-target effects at other adrenergic receptors could confound results.

α2B Selectivity

Head-to-head

714-fold over α2A (IC50 = 10 µM)

Supports α2B-attributable endpoint interpretation

Off-target α2A risk minimized

Evidence Dimension	Selectivity for α2B over α2A receptor
Target Compound Data	BAY-6096: α2A IC50 = 10 µM (714-fold selectivity)
Comparator Or Baseline	HTS Hit: Showed "limited α2A selectivity" (exact data not provided in abstract, but described as a primary optimization driver)
Quantified Difference	The HTS hit had limited selectivity, while BAY-6096 achieved a 714-fold selectivity window for α2B over α2A.
Conditions	Functional antagonist activity (IC50) determined in cellular assays for human adrenergic receptors.

Why This Matters

This high degree of selectivity ensures that observed biological effects are attributable to α2B antagonism, not cross-reactivity with the closely related α2A receptor.

• [1] Meibom D, et al. BAY-6096: A Potent, Selective, and Highly Water-Soluble Adrenergic α2B Antagonist. J Med Chem. 2023;66(7):4659-4670. View Source

α2B Potency vs. Yohimbine

While Yohimbine is a widely used but non-selective α2-adrenergic antagonist, BAY-6096 offers vastly superior potency at the α2B receptor. This large difference in potency means BAY-6096 can be used at significantly lower concentrations to achieve full target engagement, reducing the risk of off-target effects and compound interference in assays [1] [2].

α2B Potency vs. Yohimbine

Context-dependent

IC50 = 14 nM (BAY) vs. ~600 nM (Yohimbine)

Supports nanomolar concentration range context

Yohimbine values vary across studies

Evidence Dimension	Potency (IC50) at human α2B receptor
Target Compound Data	BAY-6096: IC50 = 14 nM
Comparator Or Baseline	Yohimbine: IC50 ≈ 600 nM to 25,500 nM (reported range across various studies)
Quantified Difference	BAY-6096 is at least 43-fold more potent (using the lower 600 nM value for Yohimbine) and up to >1,800-fold more potent than the higher reported values for Yohimbine.
Conditions	Functional antagonist activity in cellular assays (BAY-6096); Binding or functional assays for Yohimbine.

Why This Matters

The exceptional potency of BAY-6096 allows for the use of nanomolar concentrations in assays, minimizing solvent exposure and reducing the likelihood of non-specific or cytotoxic effects compared to micromolar concentrations needed for Yohimbine.

• [1] Meibom D, et al. BAY-6096: A Potent, Selective, and Highly Water-Soluble Adrenergic α2B Antagonist. J Med Chem. 2023;66(7):4659-4670. View Source
• [2] Jabir NR, et al. A literature perspective on the pharmacological applications of yohimbine. Ann Med. 2022;54(1):2867-2882. View Source

Aqueous Solubility vs. HTS Hit

A critical barrier to the utility of many research compounds is poor aqueous solubility, which hinders reliable formulation and can lead to variable in vivo exposure. The initial HTS hit from which BAY-6096 was derived suffered from low solubility [1]. Through a deliberate medicinal chemistry strategy, the introduction of a permanently charged pyridinium moiety into the BAY-6096 structure resulted in a dramatic improvement in water solubility [1].

Aqueous Solubility

Head-to-head

Over 90 mg/mL in water; 100 mM stock feasible

Facilitates solvent-free assay design

Critical for biophysical and in vivo workflows

Evidence Dimension	Aqueous Solubility
Target Compound Data	BAY-6096: >90 mg/mL (in water) ; soluble to 100 mM (42.69 mg/mL) in water and DMSO
Comparator Or Baseline	HTS Hit: Characterized as having "low solubility"
Quantified Difference	BAY-6096's solubility was optimized from a state of 'low solubility' to a level sufficient for preparing 100 mM stock solutions in water.
Conditions	Measured solubility in water and DMSO at room temperature.

Why This Matters

This exceptional water solubility allows for the preparation of concentrated, stable stock solutions without the need for high concentrations of potentially confounding organic solvents like DMSO, ensuring reliable and reproducible in vitro and in vivo dosing.

• [1] Meibom D, et al. BAY-6096: A Potent, Selective, and Highly Water-Soluble Adrenergic α2B Antagonist. J Med Chem. 2023;66(7):4659-4670. View Source

In Vivo α2B Antagonism in Rats

While many compounds demonstrate target engagement in vitro, BAY-6096's utility is validated by its functional activity in a relevant in vivo model. It has been shown to dose-dependently reduce blood pressure increases in rats that were induced by a selective α2B agonist [1]. This functional readout confirms its ability to antagonize the α2B receptor in a living system, which is a critical requirement for a chemical probe intended for in vivo use.

In Vivo α2B Antagonism

Class-level

Dose-dependent BP reduction in rat model

Supports in vivo α2B target engagement model

Agonist-induced blood pressure readout

Evidence Dimension	In Vivo Antagonism of α2B-Mediated Effect
Target Compound Data	BAY-6096: Dose-dependently reduced blood pressure increase in rats induced by an α2B agonist.
Comparator Or Baseline	Vehicle control (the α2B agonist-induced effect)
Quantified Difference	Statistically significant, dose-dependent reduction in agonist-induced blood pressure elevation.
Conditions	Anesthetized rat model; blood pressure measured following administration of an α2B-selective agonist.

Why This Matters

This evidence confirms BAY-6096's suitability and validated pharmacology for in vivo studies, de-risking its use in complex animal models of disease where α2B receptor function is being investigated.

• [1] Meibom D, et al. BAY-6096: A Potent, Selective, and Highly Water-Soluble Adrenergic α2B Antagonist. J Med Chem. 2023;66(7):4659-4670. View Source

Research Applications

Cardiovascular & Metabolic Disease Models

Given its validated in vivo efficacy in blocking α2B-mediated vasoconstriction in rats [1], BAY-6096 is ideally suited for preclinical studies examining the role of this receptor subtype in cardiovascular pathologies such as hypertension, microvascular dysfunction, and ischemia-reperfusion injury. Its high water solubility facilitates intravenous administration and reliable exposure [1].

Selective α2B Blockade in Ex Vivo/In Vitro Studies

BAY-6096's high selectivity over other adrenergic receptors (e.g., 714-fold over α2A) makes it the preferred tool for dissecting α2B-specific signaling pathways in isolated tissues or cell lines [1]. This avoids the confounding data obtained with non-selective antagonists like Yohimbine, allowing for clearer interpretation of results.

Aqueous Assay Systems for Chemical Biology

The exceptional aqueous solubility of BAY-6096 (>90 mg/mL) enables its use in biochemical and cell-based assays at high concentrations without the need for DMSO or other organic co-solvents. This property is critical for techniques like surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), and other biophysical methods where organic solvents can interfere with measurements or denature proteins.

Application

Selection Property

Validation Focus

α2B-mediated vascular function studies

α2B-selective target engagement

In vivo dose-response and hemodynamic endpoints

α2B isoform-specific signaling dissection

High selectivity over α2A and other subtypes

Isoform-controlled cellular response profiles

Aqueous-based biophysical assays

High aqueous solubility

Solvent-free assay compatibility and protein stability

• [1] Meibom D, et al. BAY-6096: A Potent, Selective, and Highly Water-Soluble Adrenergic α2B Antagonist. J Med Chem. 2023;66(7):4659-4670. View Source